Cas no 56437-15-1 (2-Propenoic acid, 3-(2,4,5-trihydroxyphenyl)-)

2-Propenoic acid, 3-(2,4,5-trihydroxyphenyl)- structure
56437-15-1 structure
Product Name:2-Propenoic acid, 3-(2,4,5-trihydroxyphenyl)-
CAS No:56437-15-1
MF:C9H8O5
MW:196.156823158264
CID:1598846
PubChem ID:25200566
Update Time:2025-04-21

2-Propenoic acid, 3-(2,4,5-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(2,4,5-trihydroxyphenyl)-
    • 3,4,6-trihydroxycinnamic acid
    • 56437-15-1
    • DTXSID201260295
    • Inchi: 1S/C9H8O5/c10-6-4-8(12)7(11)3-5(6)1-2-9(13)14/h1-4,10-12H,(H,13,14)
    • InChI Key: GUOJZFSYQUIYCN-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(=CC=1C=CC(=O)O)O)O

Computed Properties

  • Exact Mass: 196.03714
  • Monoisotopic Mass: 196.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • PSA: 97.99
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